Cas no 53813-00-6 (2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile)
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholineacetonitrile,a-2-pyridinyl-
- 2-morpholin-4-yl-2-pyridin-2-ylacetonitrile
- 2-morpholino-2-(2-pyridinyl)acetonitrile
- 2-morpholino-2-(2-pyridyl)-acetonitrile
- 2-morpholino-2-(pyridin-2-yl)-acetonitrile
- AC1L7C7H
- F2189-0015
- morpholin-4-yl-pyridin-2-yl-acetonitrile
- NSC208416
- Oprea1_569651
- Pyrid-2-yl-4-morpholinacetonitril
- 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
- NSC-208416
- 53813-00-6
- SCHEMBL10749589
- CS-0270523
- morpholin-4-yl(pyridin-2-yl)acetonitrile
- AKOS005096335
- MFCD00231856
- DTXSID70308722
- 2-morpholino-2-(pyridin-2-yl)acetonitrile
- EN300-235804
- VU0494868-1
- 6H-006
-
- MDL: MFCD00231856
- Inchi: 1S/C11H13N3O/c12-9-11(10-3-1-2-4-13-10)14-5-7-15-8-6-14/h1-4,11H,5-8H2
- InChI Key: OJMXBAFOIQQMMJ-UHFFFAOYSA-N
- SMILES: O1CCN(C(C#N)C2C=CC=CN=2)CC1
Computed Properties
- Exact Mass: 203.10599
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.2Ų
Experimental Properties
- PSA: 49.15
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M204991-100mg |
2-Morpholino-2-(2-pyridinyl)acetonitrile |
53813-00-6 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M204991-500mg |
2-Morpholino-2-(2-pyridinyl)acetonitrile |
53813-00-6 | 500mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M204991-1g |
2-Morpholino-2-(2-pyridinyl)acetonitrile |
53813-00-6 | 1g |
$ 365.00 | 2022-06-04 | ||
| Apollo Scientific | OR32972-1g |
2-(Morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile |
53813-00-6 | tech | 1g |
£1078.00 | 2025-02-20 | |
| abcr | AB300452-500 mg |
2-Morpholino-2-(2-pyridinyl)acetonitrile; . |
53813-00-6 | 500 mg |
€678.60 | 2023-07-20 | ||
| abcr | AB300452-1 g |
2-Morpholino-2-(2-pyridinyl)acetonitrile; . |
53813-00-6 | 1 g |
€1,312.80 | 2023-07-20 | ||
| Enamine | EN300-235804-0.05g |
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile |
53813-00-6 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-235804-0.1g |
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile |
53813-00-6 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-235804-0.25g |
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile |
53813-00-6 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-235804-0.5g |
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile |
53813-00-6 | 95% | 0.5g |
$699.0 | 2024-06-19 |
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile
Introduction to 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile (CAS No. 53813-00-6)
2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 53813-00-6, is a significant compound in the realm of pharmaceutical and chemical research. This bidentate ligand, featuring a morpholine and pyridine moiety, has garnered attention due to its versatile applications in coordination chemistry and medicinal chemistry. The structural features of this compound make it a valuable building block for the development of novel catalysts, pharmaceutical intermediates, and bioactive molecules.
The morpholin-4-yl and pyridin-2-yl substituents in the molecular structure contribute to the compound's unique electronic and steric properties. These groups are known for their ability to form stable complexes with transition metals, making the compound particularly useful in homogeneous catalysis. Recent studies have highlighted its role in the synthesis of metal complexes that exhibit enhanced catalytic activity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in the construction of complex organic molecules, including many pharmaceuticals.
In the context of drug discovery, 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile has been explored as a potential scaffold for the development of new therapeutic agents. The morpholine ring is a common pharmacophore found in numerous drugs due to its ability to enhance bioavailability and metabolic stability. Additionally, the pyridine moiety can serve as an anchor for binding to biological targets, such as enzymes and receptors. This dual functionality makes the compound an attractive candidate for designing molecules with tailored biological activities.
Recent advancements in computational chemistry have further elucidated the potential of CAS No. 53813-00-6. Molecular modeling studies suggest that this compound can form stable interactions with various biological targets, including kinases and transcription factors. These interactions are critical for modulating cellular processes and have implications in treating diseases such as cancer and inflammation. The ability to predict these interactions computationally has accelerated the drug discovery pipeline, making compounds like 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile more accessible for medicinal chemists.
The synthesis of CAS No. 53813-00-6 involves multi-step organic transformations that highlight its synthetic utility. The acetonitrile group provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's properties. Recent synthetic methodologies have focused on improving the efficiency and scalability of its preparation, ensuring that researchers can access this valuable building block in sufficient quantities for both academic and industrial applications.
In conclusion, 2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile (CAS No. 53813-00-6) represents a fascinating compound with broad applications in coordination chemistry and drug discovery. Its unique structural features, coupled with recent advancements in computational and synthetic chemistry, make it a cornerstone in modern chemical research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in developing next-generation pharmaceuticals and materials.
53813-00-6 (2-(morpholin-4-yl)-2-(pyridin-2-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)